5-(4-Acetylphenyl)-2-fluorophenol, 95%
Overview
Description
5-(4-Acetylphenyl)-2-fluorophenol, 95% (5-AP2FP, 95%) is an aromatic compound that is widely used in scientific research due to its diverse applications. It is an important intermediate for the synthesis of various organic compounds and can be used as a building block for various organic reactions.
Mechanism of Action
The mechanism of action of 5-AP2FP, 95% is based on its ability to act as an electron donor and acceptor. The electron donating and accepting properties of 5-AP2FP, 95% allow it to be used in various organic reactions. The electron donating properties of 5-AP2FP, 95% allow it to act as a nucleophile in various organic reactions. The electron accepting properties of 5-AP2FP, 95% allow it to act as an electrophile in various organic reactions.
Biochemical and Physiological Effects
5-AP2FP, 95% has been studied for its biochemical and physiological effects. It has been found to be an inhibitor of the enzyme cytochrome P450 (CYP450), which is involved in the metabolism of drugs. In addition, 5-AP2FP, 95% has been found to have antioxidant properties and has been shown to inhibit the formation of reactive oxygen species (ROS).
Advantages and Limitations for Lab Experiments
5-AP2FP, 95% has several advantages for lab experiments. It is a relatively stable compound and is not prone to oxidation or hydrolysis. In addition, it is relatively non-toxic and has low solubility in water. However, 5-AP2FP, 95% has some limitations for lab experiments. It is not soluble in many organic solvents and is not miscible with many other organic compounds.
Future Directions
There are several future directions for the use of 5-AP2FP, 95%. It could be used in the synthesis of more complex compounds such as polymers and other materials. In addition, it could be used in the synthesis of more complex heterocyclic compounds. Furthermore, it could be used in the synthesis of more complex pharmaceuticals and agrochemicals. Finally, 5-AP2FP, 95% could be used in the development of new drugs and therapies.
Synthesis Methods
5-AP2FP, 95% can be synthesized through a two-step process. The first step is the condensation reaction of 4-acetylphenol and 2-fluorobenzaldehyde. This reaction is carried out in the presence of an acid catalyst such as sulfuric acid. The second step is the hydrolysis of the resulting product in the presence of an alkaline catalyst such as potassium hydroxide. The overall reaction yields 5-AP2FP, 95% in a yield of 95%.
Scientific Research Applications
5-AP2FP, 95% has a wide range of scientific research applications. It has been used in the synthesis of various organic compounds such as dyes, pharmaceuticals, and agrochemicals. It has also been used in the synthesis of various heterocyclic compounds such as quinolines and benzoxazoles. In addition, 5-AP2FP, 95% has been used in the synthesis of various polymers and other materials.
properties
IUPAC Name |
1-[4-(4-fluoro-3-hydroxyphenyl)phenyl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO2/c1-9(16)10-2-4-11(5-3-10)12-6-7-13(15)14(17)8-12/h2-8,17H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYPWWKGLWKKKRF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40684242 |
Source
|
| Record name | 1-(4'-Fluoro-3'-hydroxy[1,1'-biphenyl]-4-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40684242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261918-11-9 |
Source
|
| Record name | 1-(4'-Fluoro-3'-hydroxy[1,1'-biphenyl]-4-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40684242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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